2-(2-Ethyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)acetic acid

• IUPAC Name: 2-(2-ethyl-6,7-dihydro-4H-pyrano[4,3-c]pyrazol-3-yl)acetic acid
• InChI: InChI=1S/C10H14N2O3/c1-2-12-9(5-10(13)14)7-6-15-4-3-8(7)11-12/h2-6H2,1H3,(H,13,14)
• InChI Key: DHHKLOZPHUDMBS-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C2COCCC2=N1)CC(=O)O
• Molecular Formula: C10H14N2O3
• Molecular Weight: 210.23 g/mol

Description

“2-(2-Ethyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)acetic acid” is a chemical compound. It is available for purchase from various suppliers.

Physical And Chemical Properties Analysis

This compound is a white to off-white solid at room temperature. The Stokes shifts for these compounds were in the 199–205 nm range, and the quantum yield reached approximately 60–85%.

Scientific Research Applications

Synthesis and Derivatives Formation

• The compound has been used in the synthesis of various amides and 1-acylpyrazole derivatives, showcasing its versatility as a precursor in organic synthesis (Arutjunyan et al., 2013). This indicates its potential in the development of new chemical entities and in the study of reaction mechanisms.

Heterocyclic Compounds and Pharmaceutical Applications

• Pyrano[2,3-c]pyrazoles, a category of compounds which may include structures similar to 2-(2-Ethyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)acetic acid, have been synthesized for potential applications in pharmaceuticals and materials science. These compounds have been synthesized through green, solvent-free methods, highlighting the industry's push towards more sustainable chemical processes (Al-Matar et al., 2010).

Structural and Molecular Analysis

• Detailed structural analysis of related pyrano[2,3-c]pyrazoles has been conducted, providing insights into the molecular architecture and potential interactions of these compounds. This is crucial for understanding their behavior in biological systems and for designing compounds with desired properties (Rodinovskaya et al., 2003).

Material Synthesis and Chemical Diversity

• The synthesis of a library of substituted tetrahydropyrans through oxidative carbon-hydrogen bond activation and click chemistry illustrates the broader chemical versatility of compounds related to this compound. This demonstrates its potential in creating a wide array of structurally diverse compounds for various applications, from materials science to bioactive molecules (Zaware et al., 2011).